Green approach for the fabrication of a ternary nanocatalyst (Ag-ZnONPs@Cy) for visible light-induced photocatalytic reduction of nitroarenes to aminoarenes†
RSC Advances Pub Date: 2023-11-30 DOI: 10.1039/D3RA06448D
Abstract
In recent times, the incorporation of metal oxide nanoparticles with organic dyes has piqued the interest of numerous researchers due to their diverse applications under visible light instead of UV radiation. This investigation employed a three-step methodology to fabricate cyanidin-sensitized silver-doped zinc oxide nanoparticles (Ag-ZnO@Cy). Initially, cyanidin dye was extracted from fresh black mulberry fruit, followed by the eco-friendly synthesis of Ag-ZnO nanoparticles (Ag-ZnONPs). The successful integration of the prepared cyanidin dye with Ag-ZnONPs was achieved through a straightforward, environmentally benign, and cost-efficient procedure. The resultant ternary composite underwent comprehensive characterization and confirmation utilizing various techniques, such as SEM, FT-IR, EDX, DRS, elemental mapping, and XRD. The experimental results for Ag-ZnONPs@Cy demonstrated that the nanocrystalline wurtzite exhibited spherical shapes with an average crystal size of 27.42 nm. Moreover, the photocatalytic activity of the synthesized Ag-ZnONPs@Cy was meticulously investigated under blue LED light irradiation. This inquiry encompassed examinations of catalyst amount, regeneration, stability, reusability, and the influence of light source on the hydrogenation of nitroarenes to the corresponding aminoarenes. The findings shed light on the potential of this composite for diverse photocatalytic applications.
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Journal Nameļ¼RSC Advances
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